Cas no 866152-79-6 (ethyl 1-(2,5-dimethoxybenzenesulfonyl)azetidine-3-carboxylate)

Ethyl 1-(2,5-dimethoxybenzenesulfonyl)azetidine-3-carboxylate is a sulfonamide-functionalized azetidine derivative with potential applications in medicinal chemistry and organic synthesis. The compound features a 2,5-dimethoxybenzenesulfonyl group, which enhances its stability and reactivity in nucleophilic substitution reactions. The azetidine ring provides a constrained scaffold, useful for modulating conformational properties in drug design. The ethyl ester moiety offers versatility for further functionalization, such as hydrolysis or amidation. This compound is particularly valuable in the development of protease inhibitors and other biologically active molecules due to its balanced lipophilicity and steric profile. Its well-defined structure makes it a suitable intermediate for targeted synthesis in pharmaceutical research.

ethyl 1-(2,5-dimethoxybenzenesulfonyl)azetidine-3-carboxylate structure

866152-79-6 structure

Product Name:ethyl 1-(2,5-dimethoxybenzenesulfonyl)azetidine-3-carboxylate

CAS No:866152-79-6

MF:C₁₄H₁₉NO₆S

MW:329.368763208389

CID:4663052

Update Time:2025-06-08

ethyl 1-(2,5-dimethoxybenzenesulfonyl)azetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 1-(2,5-dimethoxybenzenesulfonyl)azetidine-3-carboxylate
- Inchi： 1S/C14H19NO6S/c1-4-21-14(16)10-8-15(9-10)22(17,18)13-7-11(19-2)5-6-12(13)20-3/h5-7,10H,4,8-9H2,1-3H3
- InChI Key： ADIQIJRZGRHAMK-UHFFFAOYSA-N
- SMILES： N1(S(C2=CC(OC)=CC=C2OC)(=O)=O)CC(C(OCC)=O)C1

ethyl 1-(2,5-dimethoxybenzenesulfonyl)azetidine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AI79817-1mg	ethyl 1-(2,5-dimethoxybenzenesulfonyl)azetidine-3-carboxylate	866152-79-6	>90%	1mg	$202.00	2023-12-29
A2B Chem LLC	AI79817-5mg	ethyl 1-(2,5-dimethoxybenzenesulfonyl)azetidine-3-carboxylate	866152-79-6	>90%	5mg	$215.00	2023-12-29
A2B Chem LLC	AI79817-10mg	ethyl 1-(2,5-dimethoxybenzenesulfonyl)azetidine-3-carboxylate	866152-79-6	>90%	10mg	$241.00	2023-12-29
A2B Chem LLC	AI79817-500mg	ethyl 1-(2,5-dimethoxybenzenesulfonyl)azetidine-3-carboxylate	866152-79-6	>90%	500mg	$729.00	2023-12-29

ethyl 1-(2,5-dimethoxybenzenesulfonyl)azetidine-3-carboxylate Related Literature

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Additional information on ethyl 1-(2,5-dimethoxybenzenesulfonyl)azetidine-3-carboxylate

Ethyl 1-(2,5-Dimethoxybenzenesulfonyl)azetidine-3-carboxylate (CAS No. 866152-79-6): An Overview of Its Properties and Applications

Ethyl 1-(2,5-dimethoxybenzenesulfonyl)azetidine-3-carboxylate (CAS No. 866152-79-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 2,5-dimethoxybenzenesulfonyl group and an azetidine-3-carboxylate moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The 2,5-dimethoxybenzenesulfonyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable scaffold in drug design. This group has been extensively studied for its role in modulating the activity of enzymes and receptors, which are crucial for many physiological processes. For instance, recent research has shown that compounds containing this group can exhibit potent inhibitory effects on kinases and other protein targets involved in cancer and inflammatory diseases.

The azetidine-3-carboxylate moiety, on the other hand, is a four-membered heterocyclic ring that provides rigidity and conformational constraint to the molecule. This structural feature can influence the binding affinity and selectivity of the compound towards its target. In particular, azetidines have been explored for their ability to improve the pharmacokinetic properties of drugs, such as oral bioavailability and brain penetration. These properties are essential for developing effective treatments for central nervous system (CNS) disorders.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of ethyl 1-(2,5-dimethoxybenzenesulfonyl)azetidine-3-carboxylate. One notable approach involves the use of transition-metal-catalyzed reactions to construct the azetidine ring and introduce the 2,5-dimethoxybenzenesulfonyl group. These methods have been optimized to achieve high yields and stereoselectivity, making them suitable for large-scale production in pharmaceutical settings.

In terms of biological activity, ethyl 1-(2,5-dimethoxybenzenesulfonyl)azetidine-3-carboxylate has shown promising results in preclinical studies. For example, it has been evaluated for its anti-inflammatory properties and has demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary data suggest that this compound may have neuroprotective effects, which could be beneficial in treating neurodegenerative diseases like Alzheimer's and Parkinson's.

The potential therapeutic applications of ethyl 1-(2,5-dimethoxybenzenesulfonyl)azetidine-3-carboxylate extend beyond inflammation and neuroprotection. Ongoing research is exploring its use as a lead compound for developing drugs targeting other diseases such as diabetes and cardiovascular disorders. The unique combination of lipophilicity and conformational rigidity provided by the 2,5-dimethoxybenzenesulfonyl and azetidine-3-carboxylate groups makes this compound an attractive candidate for further optimization and clinical development.

In conclusion, ethyl 1-(2,5-dimethoxybenzenesulfonyl)azetidine-3-carboxylate (CAS No. 866152-79-6) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its structural features offer valuable opportunities for enhancing drug efficacy and selectivity, making it a subject of ongoing investigation in both academic and industrial settings. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is likely to play an increasingly important role in the development of innovative therapeutic agents.